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Cat. No.: B1590582 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Solvent Yellow 157 is a greenish-yellow transparent solvent dye belonging to the quinoline

chemical class.[1][2][3] It is highly regarded for its excellent heat resistance, lightfastness, and

good migration resistance, making it a versatile colorant for a wide range of applications.[4]

Primarily used in the coloration of plastics, polymers, and fibers, Solvent Yellow 157 also sees

significant use in solvent-based inks and coatings where vibrant, stable, and transparent yellow

shades are desired.[1][5] Its exceptional solubility in organic solvents ensures uniform

dispersion and consistent coloration.

This document provides detailed application notes and experimental protocols for the utilization

of Solvent Yellow 157 in the formulation and evaluation of solvent-based inks and coatings. It

is intended to guide researchers, scientists, and drug development professionals in leveraging

the properties of this dye for their specific applications.

Physicochemical Properties of Solvent Yellow 157
A thorough understanding of the dye's properties is essential for successful formulation. Key

quantitative data for Solvent Yellow 157 are summarized in the tables below.

Table 1: General and Performance Properties

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1590582?utm_src=pdf-interest
https://www.benchchem.com/product/b1590582?utm_src=pdf-body
https://www.lonroy.com/astm-d5146-19-standard-test-guide-for-solvent-based-architectural-coatings/
https://measurecolour.com.my/wp-content/uploads/2019/02/Test-Methods-for-Color-Measurement-an04_06.pdf
https://justpaint.org/astm-lightfastness-testing-for-oil-paints/
https://www.epsilonpigments.com/pdf/Solvent%20Yellow%20157-msds.pdf
https://www.benchchem.com/product/b1590582?utm_src=pdf-body
https://www.lonroy.com/astm-d5146-19-standard-test-guide-for-solvent-based-architectural-coatings/
https://standards.iteh.ai/catalog/standards/astm/5583222d-1942-44db-97db-f362f9366743/astm-d4303-06
https://www.benchchem.com/product/b1590582?utm_src=pdf-body
https://www.benchchem.com/product/b1590582?utm_src=pdf-body
https://www.benchchem.com/product/b1590582?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590582?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

C.I. Name Solvent Yellow 157

CAS Number 27908-75-4

Chemical Class Quinoline

Molecular Formula C₁₈H₇Cl₄NO₂

Molecular Weight 411.07 g/mol

Appearance Yellow Powder

Heat Resistance ≥300 °C

Lightfastness (Scale 1-8) 7-8

Migration Resistance (Scale 1-5) 4-5

Acid Resistance (Scale 1-5) 5

Alkali Resistance (Scale 1-5) 5

Data compiled from multiple sources.[1][4][6][7][8]

Table 2: Solubility in Organic Solvents at 20°C

Solvent Solubility (g/L)

Acetone 1.2

Butyl Acetate 4.2

Methylbenzene (Toluene) 10.3

Dichloromethane 2.4

Ethyl Alcohol 6.5

Data compiled from OOPS COLOR and Precise Color.[1][9]

Applications in Solvent-Based Inks and Coatings
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Solvent Yellow 157 is suitable for a variety of solvent-based ink and coating systems due to its

compatibility with numerous resins and polymers.[10]

Printing Inks: Its high color strength and transparency make it ideal for flexographic and

gravure printing inks used on a variety of substrates.[10]

Industrial Coatings: It is used in automotive finishes and other decorative and protective

coatings where high lightfastness and heat stability are required.[11]

Wood Stains and Varnishes: The dye's ability to penetrate and provide a transparent color

enhances the natural grain of wood.

Specialty Applications: This includes coloration for leather finishes and other applications

requiring a durable, vibrant yellow.[11]

Experimental Protocols
The following protocols provide detailed methodologies for the preparation and evaluation of

solvent-based formulations containing Solvent Yellow 157.

Protocol 1: Preparation of a Stock Solution
This protocol details the preparation of a concentrated stock solution of Solvent Yellow 157,

which can then be used for formulating inks and coatings.

Materials:

Solvent Yellow 157 powder

Selected organic solvent (e.g., Methyl Ethyl Ketone (MEK), Toluene, Ethyl Acetate)

Glass beaker or flask

Magnetic stirrer and stir bar

Weighing balance

Volumetric flask
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Procedure:

Weigh the desired amount of Solvent Yellow 157 powder.

Measure the appropriate volume of the selected solvent.

Place the beaker/flask on the magnetic stirrer and add the solvent.

Slowly add the Solvent Yellow 157 powder to the solvent while stirring.

Continue stirring until the dye is completely dissolved. Gentle heating (e.g., to 40-50°C) can

be used to aid dissolution, but ensure proper ventilation and adherence to safety protocols

for the specific solvent.

Once dissolved, transfer the solution to a volumetric flask and add solvent to the mark to

achieve the final desired concentration.

Store the stock solution in a well-sealed, labeled container away from light and heat.

Protocol 2: Formulation of a Solvent-Based Coating
This protocol describes the incorporation of the Solvent Yellow 157 stock solution into a clear

lacquer base.

Materials:

Solvent Yellow 157 stock solution (from Protocol 1)

Clear solvent-based lacquer (e.g., acrylic, nitrocellulose, or polyurethane-based)

Mixing vessel

Mechanical stirrer

Viscometer

Procedure:

Measure a specific quantity of the clear lacquer into the mixing vessel.
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While stirring, slowly add a predetermined amount of the Solvent Yellow 157 stock solution

to achieve the desired color strength.

Continue to mix at a moderate speed for 15-30 minutes to ensure homogeneity.

Observe the mixture for any signs of incompatibility, such as precipitation or gelling.

Measure the viscosity of the final colored coating and adjust with the appropriate solvent if

necessary to meet application requirements.

Protocol 3: Performance Evaluation of the Coating
This protocol outlines key tests to evaluate the performance of the dried coating film, with

references to relevant ASTM standards.

A. Film Application:

Apply the formulated coating to a standardized test panel (e.g., steel, aluminum, or a Leneta

chart) using a drawdown bar or spray application to achieve a uniform film thickness.

Allow the film to cure as per the lacquer manufacturer's instructions (air dry or bake).

B. Color and Appearance Assessment:

Visually assess the color, gloss, and transparency of the cured film.

For quantitative analysis, use a spectrophotometer to measure the CIELAB color coordinates

(L, a, b*) and compare them to a standard. (Ref: ASTM D2244).

C. Adhesion Test:

Assess the adhesion of the coating to the substrate using the cross-hatch adhesion test.

(Ref: ASTM D3359, ASTM F1842).

Scribe a lattice pattern through the film to the substrate, apply pressure-sensitive tape over

the lattice, and then rapidly remove the tape.

Evaluate the amount of coating removed by the tape against a standard scale.
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D. Lightfastness Test:

Expose the coated panels to a controlled light source (e.g., Xenon arc or fluorescent lamps)

that simulates indoor or outdoor light exposure. (Ref: ASTM D4303).[5][7][11]

Periodically measure the color change (ΔE*) of the exposed area compared to an

unexposed control area.

Assign a lightfastness rating based on the degree of color change after a specified duration

of exposure.

E. Heat Stability Test:

Place the coated panel in a calibrated oven at a specified high temperature (e.g., 150°C,

200°C) for a defined period.

After cooling, visually and instrumentally assess any change in color compared to an

unexposed panel.

F. Migration Resistance Test:

This test is particularly relevant for applications where the coating may come into contact

with other materials, such as in food packaging or medical devices.

Place the coated surface in contact with a test material (e.g., a white PVC sheet) under

specified conditions of temperature and pressure.

After the test period, examine the test material for any color transfer from the coating. For

more sensitive applications, analytical techniques can be used to quantify the migration of

the dye. (Ref: EU 10/2011 for food contact materials).[12][13]

Considerations for Drug Development Professionals
While Solvent Yellow 157 is primarily an industrial dye, its use in coloring plastics and coatings

that may be part of medical devices or pharmaceutical packaging warrants special

consideration.
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Toxicology: The acute oral toxicity (LD50) for rats is reported as 8200 mg/kg, suggesting low

acute toxicity.[4] However, a comprehensive toxicological profile is not readily available in the

public domain.

Biocompatibility: For any application involving direct or indirect patient contact, the final

coated device must be evaluated for biocompatibility according to standards such as ISO

10993. This would involve testing for cytotoxicity, sensitization, and irritation, among other

endpoints. The potential for the dye to leach from the coating matrix is a critical

consideration.[14]

Leachables and Extractables: Rigorous studies should be conducted to identify and quantify

any substances that may leach or be extracted from the coating under conditions of use. The

choice of solvent in the coating formulation can significantly impact the extractables profile.

[15]

Visualizations
The following diagrams illustrate the experimental workflows described in this document.
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Click to download full resolution via product page

Caption: Workflow for Preparing a Solvent Yellow 157 Stock Solution.

Protocols 2 & 3: Coating Formulation and Performance Evaluation
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Caption: Workflow for Coating Formulation and Performance Testing.

Caption: Evaluation of a Coating for a Medical Device Application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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